Cas no 1193709-21-5 (Phenol, 2-fluoro-6-(2-oxiranylmethoxy)-)

• Product Name: Phenol, 2-fluoro-6-(2-oxiranylmethoxy)-
• CAS No: 1193709-21-5
• MF: C₉H₉FO₃
• MW: 184.164366483688
• CID: 2141063
• Update Time: 2023-11-19

Phenol, 2-fluoro-6-(2-oxiranylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-6-(oxiran-2-ylmethoxy)phenol
• MGMNHOZTKDEFRM-UHFFFAOYSA-N
• CID 86652950
• Phenol, 2-fluoro-6-(2-oxiranylmethoxy)-

• Inchi： 1S/C9H9FO3/c10-7-2-1-3-8(9(7)11)13-5-6-4-12-6/h1-3,6,11H,4-5H2
• InChI Key： MGMNHOZTKDEFRM-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1O)OCC1CO1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 176
• Topological Polar Surface Area: 42

Experimental Properties

• Density: 1.350±0.06 g/cm3(Predicted)
• Boiling Point: 263.8±20.0 °C(Predicted)
• pka: 8.22±0.35(Predicted)